Cas no 425414-32-0 (2-{1H,2H,3H,3aH,4H,8bH-cyclopentabindol-4-yl}ethan-1-amine)

• Product Name: 2-{1H,2H,3H,3aH,4H,8bH-cyclopentabindol-4-yl}ethan-1-amine
• CAS No: 425414-32-0
• MF: C₁₃H₁₈N₂
• MW: 202.295
• MDL: MFCD24636953
• CID: 3983187
• Update Time: 2025-07-22

2-{1H,2H,3H,3aH,4H,8bH-cyclopentabindol-4-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopent[b]indole-4(1H)-ethanamine, 2,3,3a,8b-tetrahydro-
• 2-{1H,2H,3H,3aH,4H,8bH-cyclopentabindol-4-yl}ethan-1-amine

• MDL： MFCD24636953

Additional information on 2-{1H,2H,3H,3aH,4H,8bH-cyclopentabindol-4-yl}ethan-1-amine

Professional Introduction to Compound with CAS No 425414-32-0 and Product Name 2-{1H,2H,3H,3aH,4H,8bH-cyclopentabindol-4-yl}ethan-1-amine

The compound identified by the CAS number 425414-32-0 and the product name 2-{1H,2H,3H,3aH,4H,8bH-cyclopentabindol-4-yl}ethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The cyclopentabindol moiety, a fused bicyclic structure, is known for its ability to interact with biological targets in novel ways, making it a valuable scaffold for drug discovery.

Recent research has highlighted the importance of 2-{1H,2H,3H,3aH,4H,8bH-cyclopentabindol-4-yl}ethan-1-amine in the development of new therapeutic agents. Studies have demonstrated that this compound exhibits promising pharmacological activity by modulating various biological pathways. Its structural complexity allows for selective binding to target proteins, which is crucial for achieving high efficacy while minimizing side effects. This characteristic makes it particularly attractive for the design of next-generation drugs.

One of the most intriguing aspects of 2-{1H,2H,3H,3aH,4H,8bH-cyclopentabindol-4-yl}ethan-1-amine is its potential role in addressing unmet medical needs. Current research is exploring its efficacy in treating conditions such as inflammation and neurodegenerative diseases. The compound's ability to interact with key enzymes and receptors involved in these pathologies suggests that it could serve as a lead compound for further development. Preclinical studies have shown encouraging results, indicating that this molecule may have a significant therapeutic impact.

The synthesis of 2-{1H,2H,3H,3aH,4H,8bH-cyclopentabindol-4-yl}ethan-1-amine presents unique challenges due to its complex structure. However, advancements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. The use of innovative catalytic processes and purification techniques has enabled researchers to obtain high-purity samples suitable for further investigation. These advancements are crucial for translating laboratory discoveries into viable pharmaceuticals.

In the context of drug discovery, 2-{1H,2H,3H,3aH,4H,8bH-cyclopentabindol-4-yl}ethan-1-amine exemplifies the importance of structural diversity in medicinal chemistry. By exploring novel molecular architectures like the cyclopentabindol scaffold, scientists can uncover new mechanisms of action and expand the pharmacological toolkit available for treating diseases. This approach aligns with the broader goal of developing more effective and targeted therapies.

The future prospects for 2-{1H,2H,3H,3aH,4H,8bH-cyclopentabindol-4-yl}ethan-1-amine are promising. Ongoing research aims to optimize its pharmacokinetic properties and explore additional therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound from preclinical stages to clinical trials. Such collaborations can leverage expertise across different disciplines to accelerate the development process.

Moreover，the study of 2-{1H,2H,3H,3aH,4 H ,8b H -cyclopentabindol - 4 - yl } eth an - 1 - am ine contributes to our understanding of molecular interactions at a fundamental level. This knowledge can inform the design of future drugs by providing insights into how different chemical structures influence biological function. The insights gained from this research can be applied across various therapeutic areas，enhancing our ability to develop innovative treatments.

In conclusion，the compound with CAS No 425414 - 32 - 0 and the product name 2-{1 H , 2 H , 3 H , 3 a H , 4 H , 8 b H -cyclopentabindol - 4 - yl } eth an - 1 - am ine represents a significant contribution to pharmaceutical chemistry。 Its unique structural features and promising pharmacological activity make it a valuable candidate for further development。 As research continues，this compound has the potential to play a crucial role in addressing some of today's most pressing medical challenges。